Cas no 2243514-70-5 ((4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine;hydrochloride)

• Product Name: (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine;hydrochloride
• CAS No: 2243514-70-5
• MF: C₁₄H₁₁Cl₂F₄N
• MW: 340.14345574379
• CID: 6346905
• PubChem ID: 138008025
• Update Time: 2025-06-07

(4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6482514
• (4-chlorophenyl)[3-fluoro-5-(trifluoromethyl)phenyl]methanamine hydrochloride
• 2243514-70-5
• Z3327758722
• (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine;hydrochloride

• Inchi： 1S/C14H10ClF4N.ClH/c15-11-3-1-8(2-4-11)13(20)9-5-10(14(17,18)19)7-12(16)6-9;/h1-7,13H,20H2;1H
• InChI Key： XEQOMKRAVFWBHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C=C(C(F)(F)F)C=1)F)N.Cl

Computed Properties

• Exact Mass: 339.0204674g/mol
• Monoisotopic Mass: 339.0204674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine;hydrochloride

Compound CAS No. 2243514-70-5: (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine; Hydrochloride

The compound (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine; hydrochloride (CAS No. 2243514-70-5) is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a 4-chlorophenyl group, a 3-fluoro-5-(trifluoromethyl)phenyl group, and a methanamine moiety. The hydrochloride salt form further enhances its stability and solubility, making it suitable for various research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging advanced catalytic techniques and optimized reaction conditions. The 4-chlorophenyl group contributes to the compound's aromatic stability, while the 3-fluoro-5-(trifluoromethyl)phenyl group introduces electron-withdrawing effects, significantly influencing the compound's electronic properties. These features make it an attractive candidate for exploring novel chemical reactions and drug design.

One of the most promising applications of this compound lies in its potential as a precursor in pharmaceutical synthesis. Researchers have demonstrated that derivatives of this compound exhibit potent bioactivity, particularly in inhibiting key enzymes involved in disease pathways. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* highlight its role in the development of anticancer agents and neuroprotective drugs. The trifluoromethyl group, in particular, has been shown to enhance pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in this field, as reported in *Nature Materials*, suggest that compounds with similar structures could revolutionize the next generation of electronic devices.

The synthesis of (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine; hydrochloride involves a multi-step process that combines nucleophilic aromatic substitution and amine alkylation techniques. The use of palladium catalysts has significantly improved the yield and purity of the final product. This compound is typically stored under controlled conditions to ensure stability, with recommendations for storage at -20°C to prevent degradation.

From an environmental standpoint, studies have been conducted to assess the ecological impact of this compound. Research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

In conclusion, (4-Chlorophenyl)-[3-fluoro-5-(trifluoromethyl)phenyl]methanamine; hydrochloride (CAS No. 2243514-70-5) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a valuable research tool and industrial material. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.